(s)-2-Amino-6-heptynoic acid

• IUPAC Name: (2S)-2-aminohept-6-ynoic acid
• InChI: InChI=1S/C7H11NO2/c1-2-3-4-5-6(8)7(9)10/h1,6H,3-5,8H2,(H,9,10)/t6-/m0/s1
• InChI Key: IJQLLGJUHGAQIC-LURJTMIESA-N
• Canonical SMILES: C#CCCCC(C(=O)O)N
• Isomeric SMILES: C#CCCC[C@@H](C(=O)O)N
• Molecular Formula: C7H11NO2
• Molecular Weight: 141.17 g/mol

Description

-(S)-2-Amino-6-heptynoic acid (2-AHA) is a naturally occurring, non-proteinogenic amino acid which has recently gained attention for its potential therapeutic and laboratory applications. 2-AHA is an important structural element in a variety of peptides and proteins, and has been found to possess a number of unique biochemical and physiological properties. In

Scientific Research Applications

• Immunostimulatory Potential : A study by Metzger et al. (1991) explored lipopeptides containing a lipoamino acid analogous to (S)-2-Amino-6-heptynoic acid. These lipopeptides were found to stimulate murine splenocytes polyclonally in vitro and also showed potent immunoadjuvant properties, indicating their potential in enhancing immune responses.

• Analytical Procedures for Protein Hydrolysis : Research by Simpson et al. (1976) introduced an analytical procedure for amino acid composition analysis of proteins, which might indirectly relate to the study and analysis of (S)-2-Amino-6-heptynoic acid in protein hydrolysates.

• Electrophoresis in Biochemical Analysis : Kuhr and Yeung (1988) discussed capillary zone electrophoresis (CZE) in their study, which is pertinent for separating and analyzing amino acids like (S)-2-Amino-6-heptynoic acid.

• Synthesis of Related Amino Acids : A study by Hernández et al. (2017) explored the synthesis of (S)- and (R)-2-amino-4-hydroxybutanoic acid, indicating methods that could potentially apply to the synthesis of related compounds like (S)-2-Amino-6-heptynoic acid.

• Conformational Studies for Drug Design : Research by Alemán and Casanovas (1994) on 2-acetylamino-2,N-dimethylpropanamide, a derivative of a similar amino acid, provides insights that could be relevant to the study of (S)-2-Amino-6-heptynoic acid, especially in the context of drug design.

• Role in Biodegradable Poly(ester amide)s : Deng et al. (2009) conducted a study on biodegradable amino acid-based poly(ester amide)s. The research, detailed in their paper, suggests possible applications of amino acids like (S)-2-Amino-6-heptynoic acid in the development of new biodegradable materials for biomedical applications.

• Electrochemical Amino Acid Sensing : Moulaee and Neri (2021) reviewed the achievements and challenges in electrochemical amino acid sensing, which could be relevant for sensing applications involving (S)-2-Amino-6-heptynoic acid. Their findings are summarized in this publication.

• Functional Polypeptide Materials : Deng et al. (2014) discussed the synthesis and biomedical applications of functional polypeptides derived from amino acids, which could include (S)-2-Amino-6-heptynoic acid. Their research is detailed in this study.